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For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium periodate, with the chemical formula Ba(IOa4)z, is an inorganic salt that garners interest
for its oxidizing properties and potential applications in various chemical syntheses. This
technical guide provides a comprehensive overview of the known physical properties of barium
periodate, offering valuable data for researchers and professionals in chemistry and drug
development. The information presented is compiled from various scientific sources and
databases.

Core Physical Properties

Barium periodate is a white, solid crystalline powder.[1] As a strong oxidizing agent, it should
be handled with care, particularly when in contact with organic compounds.[1] While
qualitatively described as relatively insoluble in water, precise solubility data is limited.[1]

Quantitative Physical Data

A summary of the key quantitative physical properties of barium periodate is presented in the
table below. It is important to note that specific experimental values for properties such as
density and melting point are not widely reported in the available literature, indicating a
potential area for further research.
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Property Value Citation(s)
Molecular Formula Ba(I04)2 (or Bal20s) [2]
Molar Mass 519.13 g/mol [2]
Appearance White crystalline powder [1]

Data not available for barium

periodate. For the related

Solubility Product (Ksp) compound, barium iodate [3]
(Ba(l0s)2), the Ksp is 4.01 x
10-°.
_ Not explicitly found in literature
Density
searches.
) ) Not explicitly found in literature
Melting Point

searches.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of barium
periodate.

« Infrared (IR) Spectroscopy: IR spectral data for barium periodate is available and can be
used for structural elucidation. The data is typically obtained from a sample mulled in mineral
0il.[2]

e Raman Spectroscopy: FT-Raman spectra of barium periodate have also been recorded
and are available for reference.[2]

Experimental Protocols
Synthesis of Barium Periodate

A common method for the synthesis of barium periodate involves the reaction of a soluble
barium salt with periodic acid or a soluble periodate salt. One documented approach involves
the conversion of sodium metaperiodate to barium periodate.[4]
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Reaction Workflow:
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Caption: A generalized workflow for the synthesis of barium periodate via precipitation.
Detailed Protocol:

While a specific, detailed experimental protocol for the synthesis of Ba(lOa4)2 is not readily
available in the searched literature, a general procedure can be outlined based on the
principles of precipitation reactions:

o Preparation of Reactant Solutions:

o Prepare a solution of a soluble barium salt, such as barium nitrate (Ba(NOs)2), in
deionized water.

o Prepare a solution of sodium metaperiodate (NalOa4) in deionized water.
» Precipitation:

o Slowly add the barium nitrate solution to the sodium metaperiodate solution with constant
stirring.

o A white precipitate of barium periodate should form due to its low solubility.
e Isolation and Purification:

o Collect the precipitate by filtration using a Buchner funnel.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1603633?utm_src=pdf-body-img
https://www.benchchem.com/product/b1603633?utm_src=pdf-body
https://www.benchchem.com/product/b1603633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wash the precipitate with deionized water to remove any soluble impurities.

o Dry the purified barium periodate in a desiccator or at a low temperature in an oven.

Crystal Structure

Detailed crystallographic data, including the crystal system, space group, and lattice
parameters for barium metaperiodate (Ba(lOa4)z2), are not well-documented in the available
scientific literature. Research has been conducted on related compounds, such as Bas(10s)2,
which has an orthorhombic crystal system.[5] However, this information cannot be directly
extrapolated to Ba(lOa4)2. The determination of the precise crystal structure of barium
metaperiodate would require further experimental investigation using techniques such as X-ray
diffraction (XRD).

Signaling Pathways and Logical Relationships

The primary chemical relationship involving barium periodate in a synthesis context is its
formation through a precipitation reaction. The following diagram illustrates the logical
relationship of the ions in solution leading to the formation of the solid product.

Reactants in Solution

Baz* (aq) 2104~ (aq)

N

EO IS
(Precipitate)

Click to download full resolution via product page

Caption: lonic relationship in the precipitation of barium periodate.

Conclusion

This technical guide summarizes the currently available information on the physical properties
of barium periodate. While fundamental data such as molecular formula and molar mass are
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well-established, there are notable gaps in the quantitative physical data, particularly
concerning density, melting point, and a precise solubility product. Furthermore, the crystal
structure of Ba(I04)2 remains to be fully elucidated. The provided synthesis protocol offers a
general guideline, but further experimental work is necessary to establish a detailed and
optimized procedure. This document serves as a valuable resource for researchers,
highlighting both the known characteristics of barium periodate and the areas where further
investigation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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